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Compound of Interest

Compound Name: Methyl 4-amino-3-iodobenzoate

Cat. No.: B009237

Compound Identification and Molecular
Structure

Methyl 4-amino-3-iodobenzoate is a substituted aromatic compound belonging to the
benzoate ester class.[1] Its structure features a benzene ring functionalized with an amino
group (-NHz), an iodine atom (-I), and a methyl ester group (-COOCHSs). The International
Union of Pure and Applied Chemistry (IUPAC) name for this compound is methyl 4-amino-3-
iodobenzoate.[1]

The strategic placement of these functional groups—an electron-donating amino group and an
electron-withdrawing methyl ester, ortho and para to each other, with a bulky iodine atom
adjacent to the amine—confers a unique reactivity profile, making it a valuable building block in
organic synthesis.

Key Identifiers:
e CAS Number: 19718-49-1[1][2][3]
e Molecular Formula: CsHsINO2[1][2][3]

e InChl Key: MRLVFVTVXSKAMX-UHFFFAOYSA-N[1]
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1. Combine Reactants
- Methyl 4-aminobenzoate
- lodinating Agent
- CaCOs
- DCM/MeOH Solvent

Stirring

2. Heat to Reflux
(Overnight)

'

3. Cool to RT

;

4. Aqueous Workup
- Wash with sat. NaHSOs

l

5. Dry & Concentrate
- Dry over NazSOa
- Concentrate in vacuo

Final Product
Methyl 4-amino-3-iodobenzoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [molecular structure and IUPAC name of Methyl 4-
amino-3-iodobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009237#molecular-structure-and-iupac-name-of-
methyl-4-amino-3-iodobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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